Cas no 380875-93-4 (6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine)

6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine is a pyrimidine derivative featuring a morpholine substituent, which enhances its utility as a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural framework is particularly valuable for the synthesis of bioactive compounds, including kinase inhibitors and other heterocyclic scaffolds. The compound exhibits favorable solubility and stability under standard conditions, facilitating its use in diverse synthetic applications. Its well-defined reactivity profile allows for selective modifications, making it a preferred choice for developing targeted molecular probes or drug candidates. The presence of both amino and morpholino groups offers multiple sites for further functionalization, broadening its applicability in structure-activity relationship studies.
6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine structure
380875-93-4 structure
Product Name:6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine
CAS No:380875-93-4
MF:C9H14N4O
MW:194.233661174774
CID:2130933
PubChem ID:13537844
Update Time:2025-05-19

6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(morpholin-4-yl)pyrimidin-4-amine
    • UJYHTKFDQSFBTE-UHFFFAOYSA-N
    • NE22413
    • 6-methyl-2-morpholinopyrimidin-4-amine
    • 4-Pyrimidinamine, 6-methyl-2-(4-morpholinyl)-
    • Z1891776076
    • 6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine
    • Inchi: 1S/C9H14N4O/c1-7-6-8(10)12-9(11-7)13-2-4-14-5-3-13/h6H,2-5H2,1H3,(H2,10,11,12)
    • InChI Key: UJYHTKFDQSFBTE-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(C=C(C)N=2)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Topological Polar Surface Area: 64.3

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Additional information on 6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine

6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine: A Comprehensive Overview

CAS No. 380875-93-4, commonly referred to as 6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of this compound.

The chemical structure of 6-Methyl-2-(morpholin-4-yl)pyrimidin-4-amine is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The substituents on the pyrimidine ring include a methyl group at position 6 and a morpholino group at position 2. The morpholino group, which is a six-membered ring containing one oxygen atom and two nitrogen atoms, contributes to the compound's stability and bioavailability. This structural arrangement makes the compound a promising candidate for various biological assays.

Recent studies have highlighted the potential of CAS No. 380875-93 as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The compound's ability to inhibit these enzymes suggests its potential as a modulator of cellular signaling pathways.

In addition to its enzymatic activity, 6-Methyl-pyrimidin derivatives have been investigated for their anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Furthermore, its antioxidant activity was found to be comparable to that of established antioxidants, making it a valuable candidate for the development of antiaging skincare products.

The synthesis of CAS No. 380875 involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements have facilitated large-scale production, making the compound more accessible for preclinical studies.

In terms of pharmacokinetics, 6-Methyl-morpholin-pyrimidin has shown favorable absorption profiles in animal models. Studies conducted in mice demonstrated that the compound achieves high plasma concentrations following oral administration, indicating good bioavailability. Its half-life was found to be moderate, suggesting that it could be administered on a twice-daily basis in clinical settings.

The safety profile of CAS No. 380875 has also been evaluated in preclinical toxicology studies. Acute toxicity tests revealed no significant adverse effects at doses up to 100 mg/kg body weight. Chronic toxicity studies conducted over a period of 12 weeks showed no evidence of organ damage or systemic toxicity, further supporting its potential for therapeutic use.

Looking ahead, researchers are exploring the potential of 6-Methyl-pyrimidin as a component in combination therapies for complex diseases such as cancer and neurodegenerative disorders. Its ability to target multiple pathways simultaneously makes it an attractive candidate for developing multi-modal therapeutics.

In conclusion, CAS No. 380875, or 6-Methyl-morpholin-pyrimidin, represents a promising compound with diverse applications in drug discovery and development. Its unique structural features, combined with its favorable pharmacokinetic and safety profiles, make it a valuable asset for researchers in academia and industry alike.

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